Cas no 27843-96-5 (Propanal, 2-oxo-, 1-(phenylhydrazone), (E)-)
Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- Chemical and Physical Properties
Names and Identifiers
-
- Propanal, 2-oxo-, 1-(phenylhydrazone), (E)-
- (phenyl-hydrazono)-propan-2-one
- Pyruvic Aldehyde 1-Phenylhydrazone
- 1-(2-Phenylhydrazono)propan-2-one
- HMS2437J24
- 2-oxopropanal phenylhydrazone
- 27843-96-5
- PWELTGGNVDVIGR-UHFFFAOYSA-N
- AKOS030241225
- 1-(2-PHENYLHYDRAZIN-1-YLIDENE)PROPAN-2-ONE
-
- Inchi: 1S/C9H10N2O/c1-8(12)7-10-11-9-5-3-2-4-6-9/h2-7,11H,1H3
- InChI Key: PWELTGGNVDVIGR-UHFFFAOYSA-N
- SMILES: O=C(C)C=NNC1C=CC=CC=1
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 41.5Ų
Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR32758-1g |
(1E)-1-(2-Phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | 95 | 1g |
£144.00 | 2025-02-19 | |
| Apollo Scientific | OR32758-5g |
(1E)-1-(2-Phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | 95 | 5g |
£594.00 | 2025-02-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391234-1g |
(E)-1-(2-phenylhydrazono)propan-2-one |
27843-96-5 | 98% | 1g |
¥1921 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391234-5g |
(E)-1-(2-phenylhydrazono)propan-2-one |
27843-96-5 | 98% | 5g |
¥6823 | 2023-04-14 | |
| A2B Chem LLC | AI83923-1mg |
(1E)-1-(2-phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | >95% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI83923-5mg |
(1E)-1-(2-phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | >95% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI83923-500mg |
(1E)-1-(2-phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | >95% | 500mg |
$228.00 | 2024-04-20 | |
| A2B Chem LLC | AI83923-1g |
(1E)-1-(2-phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | >95% | 1g |
$310.00 | 2024-04-20 | |
| Apollo Scientific | OR32758-250mg |
(1E)-1-(2-Phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | 95 | 250mg |
£72.00 | 2025-02-19 | |
| Apollo Scientific | OR32758-500mg |
(1E)-1-(2-Phenylhydrazin-1-ylidene)propan-2-one |
27843-96-5 | 95 | 500mg |
£108.00 | 2025-02-19 |
Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Propanal, 2-oxo-, 1-(phenylhydrazone), (E)-
Recent Advances in the Study of Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- (CAS: 27843-96-5) in Chemical Biology and Pharmaceutical Research
The compound Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- (CAS: 27843-96-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- as a key intermediate in the synthesis of various heterocyclic compounds, which are crucial in the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in inhibiting specific enzymatic pathways associated with inflammatory diseases, suggesting its potential as a lead compound for anti-inflammatory drug development.
Another significant advancement involves the optimization of synthetic routes for Propanal, 2-oxo-, 1-(phenylhydrazone), (E)-, as reported in Organic & Biomolecular Chemistry (2023). Researchers have developed a more efficient and environmentally friendly method for its synthesis, which could facilitate large-scale production and further pharmacological studies. The study also explored the compound's stability under various conditions, providing valuable insights for its storage and handling in industrial settings.
In addition to its synthetic utility, Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- has shown promising results in preclinical studies targeting cancer cell lines. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit selective cytotoxicity against certain cancer cells while sparing normal cells, indicating its potential as a scaffold for anticancer drug design. The study further elucidated the structure-activity relationship (SAR) of these derivatives, paving the way for future modifications to enhance their efficacy and reduce toxicity.
Despite these promising findings, challenges remain in translating these discoveries into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- and its derivatives.
In conclusion, the compound Propanal, 2-oxo-, 1-(phenylhydrazone), (E)- (CAS: 27843-96-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug discovery, with recent studies underscoring its potential in treating inflammatory diseases and cancer. Continued research and development in this area are expected to yield significant advancements in the coming years.
27843-96-5 (Propanal, 2-oxo-, 1-(phenylhydrazone), (E)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)